N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide

• IUPAC Name: N-ethyl-4-morpholin-4-yl-3-nitro-N-phenylbenzamide
• InChI: InChI=1S/C19H21N3O4/c1-2-21(16-6-4-3-5-7-16)19(23)15-8-9-17(18(14-15)22(24)25)20-10-12-26-13-11-20/h3-9,14H,2,10-13H2,1H3
• InChI Key: ADMZRNWGICVHJA-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-]
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide, also known as KN-93, is a synthetic compound that has been widely used in scientific research. It is a potent and selective inhibitor of calcium/calmodulin-dependent protein kinase II (CaMKII), a key enzyme involved in various physiological processes.

Mechanism of Action

N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide is a potent and selective inhibitor of CaMKII, which is a serine/threonine kinase that plays a critical role in various cellular processes. CaMKII is activated by the binding of calcium/calmodulin, leading to autophosphorylation and activation of the enzyme. N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide binds to the calmodulin-binding domain of CaMKII, preventing its activation and subsequent downstream signaling.
Biochemical and Physiological Effects:
The inhibition of CaMKII by N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide has been shown to have a wide range of effects on cellular and physiological processes. In neurons, N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide has been shown to modulate neurotransmitter release and synaptic plasticity, leading to alterations in learning and memory. In cardiac myocytes, N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide has been shown to inhibit CaMKII-dependent phosphorylation of ion channels, leading to alterations in cardiac function. N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide has also been shown to modulate gene expression in various cell types, leading to alterations in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

The use of N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide as a research tool has several advantages, including its high potency and selectivity for CaMKII, its ability to be administered both in vitro and in vivo, and its ability to be used in a wide range of experimental systems. However, N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide has several limitations, including its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide in scientific research. One area of interest is the role of CaMKII in the regulation of neuronal plasticity and learning and memory. N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide has been shown to modulate these processes, and further studies are needed to elucidate the underlying mechanisms. Another area of interest is the role of CaMKII in the regulation of cardiac function, particularly in the context of heart failure. Finally, the development of more potent and selective CaMKII inhibitors may provide new opportunities for therapeutic intervention in various diseases.

Scientific Research Applications

N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide has been extensively used as a research tool to investigate the role of CaMKII in various cellular and physiological processes. It has been shown to inhibit CaMKII activity in vitro and in vivo, leading to a wide range of effects such as modulation of neurotransmitter release, regulation of ion channels, and modulation of gene expression. N-ethyl-4-(4-morpholinyl)-3-nitro-N-phenylbenzamide has been used in studies investigating the role of CaMKII in learning and memory, cardiovascular function, and neuronal plasticity.